Cas no 1065093-77-7 (8-Bromo-4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylic acid)

• Product Name: 8-Bromo-4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylic acid
• CAS No: 1065093-77-7
• MF: C₁₁H₅BrF₃NO₃
• MW: 336.061512708664
• CID: 4779128
• Update Time: 2025-10-09

8-Bromo-4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylic acid

• Inchi： 1S/C11H5BrF3NO3/c12-7-2-4(11(13,14)15)1-5-8(7)16-3-6(9(5)17)10(18)19/h1-3H,(H,16,17)(H,18,19)
• InChI Key： QVFAJSMPJMFKQY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC2C(C(C(=O)O)=CNC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 449
• XLogP3: 3.4
• Topological Polar Surface Area: 66.4

Additional information on 8-Bromo-4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylic acid

Recent Advances in the Study of 8-Bromo-4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylic acid (CAS: 1065093-77-7)

The compound 8-Bromo-4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylic acid (CAS: 1065093-77-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This quinoline derivative, characterized by its unique trifluoromethyl and bromo substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of antimicrobial and anticancer research.

One of the key advancements in the study of this compound is its role as a versatile intermediate in the synthesis of more complex molecules. Researchers have successfully utilized 8-Bromo-4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylic acid as a building block for the development of novel quinoline-based inhibitors targeting bacterial enzymes. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the resulting compounds, making them more effective in vivo.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its antimicrobial properties against a panel of drug-resistant bacterial strains. The results demonstrated significant inhibitory activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. This suggests its potential as a lead compound for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

Another area of interest is the compound's anticancer potential. Preliminary in vitro studies have shown that 8-Bromo-4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylic acid exhibits selective cytotoxicity against certain cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies indicate that the compound may act through the inhibition of key signaling pathways involved in cell proliferation and survival. Further investigations are underway to elucidate its precise mode of action and to optimize its pharmacological properties.

The synthesis of 8-Bromo-4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylic acid has also seen improvements, with recent reports highlighting more efficient and scalable methods. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the structural features responsible for its biological activity, paving the way for the design of more potent analogs.

In conclusion, 8-Bromo-4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylic acid represents a promising candidate in the search for new therapeutic agents. Its multifaceted biological activities, coupled with its synthetic versatility, make it a valuable tool for drug discovery. Future research should focus on advancing its development through rigorous preclinical testing and exploring its potential in combination therapies.